Cas no 62-57-7 (2-amino-2-methylpropanoic acid)

2-amino-2-methylpropanoic acid Properties

Names and Identifiers

• 2-Amino-2-methylpropionic acid
• alpha-Aminoisobutyric acid
• 2-Methylalanine
• α-Aminoisobutyric acid
• 2-Amino-2-methylpropanoic acid
• 2-AMINOISOBUTYRIC ACID
• H-Aib-OH
• 2-methyl-2-aminopropanoic acid
• DL-2-AMino-2-Methyl propanoic acid
• DL-2-AMinoisobutanoic acid
• DL-2-AMinoisobutyric acid
• DL-2-Methylalanine
• Aib
• NSC 16590
• a-Aminoisobutanoic acid
• a-Aminoisobutyrate
• UNII-1E7ZW41IQU
• .alpha.-Aminoisobutyrate
• SY002590
• 765258-64-8
• AI3-15082
• Alanine, 2-methyl-
• alpha-Aminoisobutyric acid, puriss., >=99.0% (NT)
• AM20100517
• A-6036
• NSC-16590;2-Methylalanine;H-Aib-OH
• Propanoic acid, 2-amino-2-methyl-
• N-Me-alanine;N-Me-ala-oh; DL-2-Amino-iso-butyric acid;H-2-Aminoisobutyric acid
• 2-amino-2-methyl-propanoic acid
• 2-methyl-L-alanine
• 857402-27-8
• FT-0671434
• FT-0611252
• DB02952
• C03665
• alpha-Aminoisobutanoate
• CHEBI:27971
• 2-amino-2-methyl-propionic acid
• BP-12097
• A22742
• 2,2-dimethylglycine
• alpha,alpha-Dimethylglycine
• 2-Methylala-nine
• NSC-16590
• s6270
• Aminoisobutyric acid
• .ALPHA.-AMINOISOBUTYRIC ACID [MI]
• Enzalutamide impurity 15
• 4-04-00-02616 (Beilstein Handbook Reference)
• a-Aminoisobutanoate
• CS-B0930
• AC-2694
• alpha -aminoisobutyric acid
• D08JUG
• 2-Aminoisobutyric acid, 98%
• AC8052
• AS-15790
• EN300-53414
• 5085F756-CF99-4860-BBBD-469F4BDEF53C
• 2-Amino-2-methylpropanoate
• alpha-Aminoisobutyrate
• DTXSID0058772
• NSC16590
• Q4596860
• .alpha.,.alpha.-Dimethylglycine
• F8889-8339
• SCHEMBL23312
• AKOS000195995
• LS-16154
• InChI=1/C4H9NO2/c1-4(2,5)3(6)7/h5H2,1-2H3,(H,6,7
• 2-Aminoisobutyrate
• Z317024776
• a,a-Dimethylglycine
• CHEMBL1230906
• BB 0253767
• 2-amino-isobutyric acid
• alpha-Methylalanine
• a-Aminoisobutyric acid
• STK034507
• WLN: ZX1&1&VQ
• BBL027672
• AB00918
• BRN 0506496
• 62-57-7
• EINECS 200-544-0
• a-Methylalanine
• LMFA01100053
• .alpha.-Aminoisobutyric acid
• 2-amino-2-methylpropionsyre
• A0323
• 1E7ZW41IQU
• 65503-84-6
• .alpha.-Methylalanine
• CB 1637
• MFCD00008049
• HY-Y0124
• Propionic acid, 2-amino-2-methyl-
• .alpha.-Aminoisobutanoic acid
• J-300332
• FT-0635088
• 2-methyl alanine
• alpha-Aminoisobutanoic acid
• NS00014649
• 2-aminoisobutyric acid (2-methylalanine)
• 2-Amino-2-methylpropionic acid; alpha-Aminoisobutyric acid; 2-Methylalanine
• 2-Aminoisobutyric-acid
• ?-AMINOISOBUTYRIC ACID
• alpha-methyl-l-alanine
• +Expand

• MDL： MFCD00008049
• InChIKey： FUOOLUPWFVMBKG-UHFFFAOYSA-N
• Inchi： 1S/C4H9NO2/c1-4(2,5)3(6)7/h5H2,1-2H3,(H,6,7)
• SMILES： NC(C)(C)C(O)=O
• BRN： 506496

Computed Properties

• Exact Mass: 103.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 103.063328530g/mol
• Heavy Atom Count: 7
• Complexity: 87.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.8
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• LogP: 0.50860
• PSA: 63.32000
• Merck: 445
• Refractive Index: 1.4183 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 193.35°C (rough estimate)
• Melting Point: ≥300 °C
• Flash Point: 77.4℃
• Solubility: SOLUBLE
• Color/Form: Colorless monoclinic crystals. It tastes sweet.
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in ether.
• pka: 2.36(at 25℃)
• Density: 1.1602 (rough estimate)

2-amino-2-methylpropanoic acid Security Information

• RTECS：AY7000000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

2-amino-2-methylpropanoic acid Customs Data

• HS CODE：29224995
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters